Cas no 21297-68-7 (Cyclopropanesulfonicacid)

• Product Name: Cyclopropanesulfonicacid
• CAS No: 21297-68-7
• MF: C₃H₆O₃S
• MW: 122.142940044403
• CID: 51761
• PubChem ID: 10419166
• Update Time: 2025-05-23

Cyclopropanesulfonicacid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonic acid
• SCHEMBL5212
• 21297-68-7
• cyclopropanesulphonic acid
• DLTBAYKGXREKMW-UHFFFAOYSA-N
• DTXSID30439501
• Cyclopropanesulfonicacid
• AKOS028108821

• Inchi： 1S/C3H6O3S/c4-7(5,6)3-1-2-3/h3H,1-2H2,(H,4,5,6)
• InChI Key： DLTBAYKGXREKMW-UHFFFAOYSA-N
• SMILES： S(C1CC1)(=O)(=O)O

Computed Properties

• Exact Mass: 122.00378
• Monoisotopic Mass: 122.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.575
• Refractive Index: 1.537
• PSA: 54.37

Additional information on Cyclopropanesulfonicacid

Cyclopropanesulfonic Acid: A Comprehensive Overview

Cyclopropanesulfonic acid, with the CAS number 21297-68-7, is a unique organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its cyclopropane ring attached to a sulfonic acid group, exhibits distinctive chemical properties that make it valuable in both academic research and industrial applications. Recent advancements in synthetic methodologies and its utilization in cutting-edge technologies have further solidified its importance in modern chemistry.

The structure of cyclopropanesulfonic acid is intriguing due to the inherent strain in the cyclopropane ring, which contributes to its reactivity. The sulfonic acid group (-SO3H) imparts strong acidic properties, making it a versatile compound in various chemical reactions. Researchers have explored its potential as a building block for synthesizing complex molecules, particularly in drug discovery and materials engineering. Its ability to participate in both nucleophilic and electrophilic reactions makes it a valuable intermediate in organic synthesis.

Recent studies have focused on the synthesis of cyclopropanesulfonic acid derivatives, leveraging innovative catalytic systems to enhance reaction efficiency. For instance, the use of transition metal catalysts has enabled the selective formation of cyclopropane-containing compounds with high yields. These advancements have opened new avenues for its application in pharmaceuticals, where the unique properties of cyclopropane rings can influence drug bioavailability and efficacy.

In the realm of materials science, cyclopropanesulfonic acid has been employed as a precursor for the development of advanced polymers and coatings. Its sulfonic acid group facilitates strong interactions with other functional groups, leading to materials with enhanced mechanical and thermal properties. Recent research has also explored its role in creating stimuli-responsive materials, which can adapt to environmental changes such as temperature or pH levels.

The versatility of cyclopropanesulfonic acid extends to its application in catalysis. Its ability to act as both an acid catalyst and a template for organizing molecular structures has made it a valuable tool in asymmetric synthesis. Researchers have demonstrated that it can facilitate enantioselective reactions, which are crucial for producing chiral molecules with high optical purity—a key requirement in pharmaceutical manufacturing.

Moreover, the environmental impact of cyclopropanesulfonic acid has been a topic of recent interest. Studies have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. These findings are essential for ensuring sustainable practices in chemical manufacturing and minimizing ecological risks associated with its production and application.

In conclusion, cyclopropanesulfonic acid, with its unique chemical properties and diverse applications, remains a focal point in contemporary chemical research. As advancements continue to unfold, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines. Its continued exploration will undoubtedly yield novel insights into its potential uses and contribute to the development of cutting-edge technologies.